Cas no 518034-98-5 (ethyl 2-amino-3-hydroxy-4-methylpentanoate)

• Product Name: ethyl 2-amino-3-hydroxy-4-methylpentanoate
• CAS No: 518034-98-5
• MF: C₈H₁₇NO₃
• MW: 175.225482702255
• CID: 6368112
• PubChem ID: 65439323
• Update Time: 2025-08-05

ethyl 2-amino-3-hydroxy-4-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-3-hydroxy-4-methylpentanoate
• EN300-1654434
• SCHEMBL13679299
• AKOS014775975
• 518034-98-5

• Inchi： 1S/C8H17NO3/c1-4-12-8(11)6(9)7(10)5(2)3/h5-7,10H,4,9H2,1-3H3
• InChI Key： BYLXGUDHALHYSB-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)OCC)N)C(C)C

Computed Properties

• Exact Mass: 175.12084340g/mol
• Monoisotopic Mass: 175.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-amino-3-hydroxy-4-methylpentanoate

Ethyl 2-Amino-3-Hydroxy-4-Methylpentanoate: A Comprehensive Overview

Ethyl 2-amino-3-hydroxy-4-methylpentanoate, with the CAS number 518034-98-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of pentanoic acid, featuring an ethyl ester group and a unique substitution pattern that imparts distinct chemical and biological properties. The structure of ethyl 2-amino-3-hydroxy-4-methylpentanoate includes an amino group at the second carbon, a hydroxyl group at the third carbon, and a methyl group at the fourth carbon, making it a versatile molecule with potential applications in drug design and synthesis.

Recent studies have highlighted the importance of ethyl 2-amino-3-hydroxy-4-methylpentanoate in the development of bioactive compounds. Researchers have explored its role as a precursor in the synthesis of various pharmaceutical agents, particularly those targeting metabolic disorders and neurodegenerative diseases. The presence of both amino and hydroxyl groups in its structure allows for diverse functionalization, enabling the creation of molecules with enhanced bioavailability and efficacy.

The synthesis of ethyl 2-amino-3-hydroxy-4-methylpentanoate involves a multi-step process that typically begins with the preparation of the corresponding carboxylic acid. Advanced techniques such as enzymatic catalysis and microwave-assisted synthesis have been employed to optimize the production process, ensuring high yields and purity. These methods not only improve the efficiency of synthesis but also align with green chemistry principles by minimizing waste and reducing environmental impact.

Ethyl 2-amino-3-hydroxy-4-methylpentanoate has demonstrated promising biological activity in preclinical studies. For instance, it has been shown to exhibit antioxidant properties, which are crucial in combating oxidative stress-related conditions such as cardiovascular diseases and cancer. Additionally, its ability to modulate enzyme activity has made it a valuable tool in drug discovery programs targeting specific cellular pathways.

The application of ethyl 2-amino-3-hydroxy-4-methylpentanoate extends beyond pharmacology into areas such as agrochemicals and materials science. In agriculture, derivatives of this compound have been investigated for their potential as plant growth regulators, offering a sustainable approach to enhancing crop productivity. In materials science, its unique chemical properties make it a candidate for use in the development of novel polymers and coatings with tailored functionalities.

As research on ethyl 2-amino-3-hydroxy-4-methylpentanoate continues to advance, its role in various scientific domains is expected to expand further. Collaborative efforts between chemists, biologists, and pharmacologists are paving the way for innovative applications that leverage this compound's structural diversity and biological potency. With ongoing advancements in synthetic methodologies and bioactivity screening, ethyl 2-amino-3-hydroxy-4-methylpentanoate stands poised to make significant contributions to both academic research and industrial development.